Cas no 1329673-44-0 (1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride)
1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride
- 1-(6-methylpyrimidin-4-yl)piperidin-4-amine;dihydrochloride
- Z1695797892
- 1-(6-methyl-pyrimidin-4-yl)-piperidin-4-ylamine dihydrochloride
- 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride
-
- Inchi: 1S/C10H16N4.2ClH/c1-8-6-10(13-7-12-8)14-4-2-9(11)3-5-14;;/h6-7,9H,2-5,11H2,1H3;2*1H
- InChI Key: UWVOXQXFBGWJGF-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C2C=C(C)N=CN=2)CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 177
- Topological Polar Surface Area: 55
1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM453747-1g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95%+ | 1g |
$527 | 2024-08-02 | |
| Enamine | EN300-101886-0.05g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 0.05g |
$229.0 | 2023-10-28 | |
| Enamine | EN300-101886-0.1g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 0.1g |
$342.0 | 2023-10-28 | |
| Enamine | EN300-101886-0.25g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 0.25g |
$487.0 | 2023-10-28 | |
| Enamine | EN300-101886-0.5g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 0.5g |
$768.0 | 2023-10-28 | |
| Enamine | EN300-101886-1.0g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 1g |
$986.0 | 2023-06-10 | |
| Enamine | EN300-101886-2.5g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-101886-5.0g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 5g |
$2858.0 | 2023-06-10 | |
| Enamine | EN300-101886-10.0g |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 10g |
$4236.0 | 2023-06-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10256-1-500MG |
1-(6-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride |
1329673-44-0 | 95% | 500MG |
¥ 2,574.00 | 2023-03-30 |
1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride
Introduction to 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride (CAS No. 1329673-44-0)
1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride (CAS No. 1329673-44-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a dihydrochloride salt of a piperidine derivative with a 6-methylpyrimidine moiety. Its unique structural features and potential biological activities have made it a subject of extensive study in recent years.
The chemical structure of 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride consists of a piperidine ring attached to a 6-methylpyrimidine group, with the entire molecule being protonated and forming a dihydrochloride salt. This structure confers several important properties, including solubility, stability, and the ability to interact with various biological targets. The presence of the 6-methylpyrimidine moiety is particularly noteworthy, as it is known to play a crucial role in the compound's pharmacological activities.
In terms of its physical and chemical properties, 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride is a white crystalline solid with a molecular weight of approximately 285.78 g/mol. It is highly soluble in water and other polar solvents, which facilitates its use in various experimental settings. The compound's melting point is around 250°C, and it exhibits good stability under standard laboratory conditions.
The biological activities of 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride have been extensively studied in both in vitro and in vivo models. Recent research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain.
In addition to its anti-inflammatory effects, 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride has also been investigated for its potential neuroprotective properties. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in the treatment of these debilitating conditions.
The mechanism of action of 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride is not yet fully understood, but several hypotheses have been proposed based on current research. One possibility is that it acts by modulating the activity of specific receptors or enzymes involved in inflammatory and neuroprotective pathways. For example, it may interact with adenosine receptors or inhibit the activity of phosphodiesterases (PDEs), which are known to play important roles in these processes.
Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects at various doses, with no significant adverse effects reported. These findings are encouraging and suggest that this compound has the potential to be developed into a safe and effective therapeutic agent.
In conclusion, 1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride (CAS No. 1329673-44-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.
1329673-44-0 (1-(6-Methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)